Cas no 71989-93-0 (2,4,6-Trihydroxybenzoic acid hydrate)

• Product Name: 2,4,6-Trihydroxybenzoic acid hydrate
• CAS No: 71989-93-0
• MF: C₇H₈O₆
• MW: 188.134822845459
• MDL: MFCD00149095
• CID: 577579
• PubChem ID: 24889588
• Update Time: 2025-06-11

2,4,6-Trihydroxybenzoic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trihydroxybenzoic acid hydrate
• 2,4,6-Trihydroxybenzoic Acid Monohydrate
• Benzoic acid,2,4,6-trihydroxy-, hydrate (1:1)
• Phloroglucinolcarboxylic Acid Monohydrate
• Benzoic acid, 2,4,6-trihydroxy-, monohydrate
• 2,4,6-trihydroxybenzoate
• Phloroglucinolcarboxylic acid
• PubChem20337
• 2,4,6-TRIHYDROXYBENZOICACIDMONOHYDRATE
• LS11468
• 2,4,6-trihydroxybenzoic acid, hydrate
• ST2415722
• AX8066
• AKOS005259190
• 2,4,6-Trihydroxybenzoic acid monohydrate, technical, >=90% (T)
• 71989-93-0
• H10169
• SCHEMBL1285656
• DTXSID80369102
• SY012982
• 2,4,6-Trihydroxybenzoic acid monohydrate, technical grade, 90%, predominantly 1,3,5-benzenetriol
• CS-W016825
• 2,4,6-trihydroxybenzoicacidhydrate
• FT-0696144
• GS-3666
• 2,4,6-trihydroxybenzoic acid;hydrate
• 2,4,6-Trihydroxybenzoic Acid Monohydrate
• MFCD00149095
• HWZIRFCGHAROOI-UHFFFAOYSA-N

• MDL： MFCD00149095
• Inchi： 1S/C7H6O5.H2O/c8-3-1-4(9)6(7(11)12)5(10)2-3;/h1-2,8-10H,(H,11,12);1H2
• InChI Key： HWZIRFCGHAROOI-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C(=O)O)O)O.O
• BRN： 2212148

Computed Properties

• Exact Mass: 188.03200
• Monoisotopic Mass: 188.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.1
• Topological Polar Surface Area: 99

Experimental Properties

• Color/Form: Light brown or white powder.
• Density: 1.7490
• Melting Point: 210°C(dec.)(lit.)
• Boiling Point: 426.5℃ at 760 mmHg
• Flash Point: 225.9°C
• Water Partition Coefficient: Soluble in water.
• PSA: 107.22000
• LogP: 0.43730
• Solubility: Soluble in water.

2,4,6-Trihydroxybenzoic acid hydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：DH8910000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,4,6-Trihydroxybenzoic acid hydrate

2,4,6-Trihydroxybenzoic Acid Hydrate (CAS No. 71989-93-0): An Overview of Its Properties and Applications

2,4,6-Trihydroxybenzoic acid hydrate (CAS No. 71989-93-0) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, cosmetics, and materials science. This comprehensive overview aims to provide a detailed understanding of the properties, synthesis methods, and current research trends associated with this compound.

Chemical Structure and Physical Properties: 2,4,6-Trihydroxybenzoic acid hydrate is a white crystalline solid with the molecular formula C₇H₆O₅·H₂O. It has a molecular weight of 180.12 g/mol. The compound features a benzene ring substituted with three hydroxyl groups at the 2-, 4-, and 6-positions, along with a carboxylic acid group. This specific arrangement of functional groups imparts unique chemical properties to the molecule, making it highly reactive and versatile in various chemical reactions.

Synthesis Methods: The synthesis of 2,4,6-trihydroxybenzoic acid hydrate can be achieved through several routes. One common method involves the oxidation of resorcinol (1,3-dihydroxybenzene) using an oxidizing agent such as potassium permanganate or hydrogen peroxide. Another approach is the hydrolysis of trimesoyl chloride (trimesic acid trichloride) in an aqueous medium followed by neutralization with a base. These methods have been optimized to achieve high yields and purity levels, making them suitable for both laboratory-scale synthesis and industrial production.

Solubility and Stability: 2,4,6-Trihydroxybenzoic acid hydrate is highly soluble in water and polar organic solvents such as methanol and ethanol. Its solubility in non-polar solvents is limited due to the presence of multiple hydroxyl groups. The compound is stable under normal storage conditions but may degrade upon exposure to strong acids or bases. It is also sensitive to high temperatures and prolonged exposure to light.

Biological Activity and Applications: Recent research has highlighted the potential biological activities of 2,4,6-trihydroxybenzoic acid hydrate. Studies have shown that it exhibits antioxidant properties due to its ability to scavenge free radicals and inhibit lipid peroxidation. This makes it a promising candidate for use in cosmetic formulations aimed at skin protection and anti-aging treatments.

In the pharmaceutical industry, 2,4,6-trihydroxybenzoic acid hydrate has been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models of arthritis and other inflammatory conditions. Additionally, it has shown potential as an adjuvant therapy in combination with existing anti-inflammatory drugs to enhance their therapeutic effects.

Mechanisms of Action: The biological activities of 2,4,6-trihydroxybenzoic acid hydrate are attributed to its ability to modulate various cellular signaling pathways. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by interfering with the NF-κB signaling pathway. Furthermore, its antioxidant properties are believed to be mediated through the upregulation of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Toxicity and Safety Profile: Despite its promising biological activities, the safety profile of 2,4,6-trihydroxybenzoic acid hydrate must be carefully evaluated before its widespread use in consumer products or pharmaceuticals. Toxicological studies have indicated that it is generally well-tolerated at low concentrations but may cause skin irritation or allergic reactions in some individuals. Therefore, appropriate safety measures should be taken during handling and formulation processes.

Clinical Trials and Future Directions: Several clinical trials are currently underway to evaluate the safety and efficacy of 2,4,6-trihydroxybenzoic acid hydrate in various applications. These trials aim to provide robust evidence supporting its use in cosmetic formulations and pharmaceutical products. Future research will focus on optimizing its delivery systems to enhance bioavailability and therapeutic outcomes.

Sustainability and Environmental Impact strong>: In line with growing concerns about environmental sustainability, efforts are being made to develop greener synthesis methods for < strong >2 , 4 , 6 - trihydroxybenzoic acid hydrate< / strong > . These methods aim to reduce waste generation , energy consumption , and the use of hazardous reagents . Additionally , studies are being conducted to assess the environmental fate and impact of this compound , ensuring that it can be used responsibly without causing harm to ecosystems . p > < p >< strong >Conclusion< / strong > : In summary , < strong >2 , 4 , 6 - trihydroxybenzoic acid hydrate< / strong > ( CAS No . 71989 - 93 - 0 ) is a multifaceted compound with a wide range of potential applications . Its unique chemical structure endows it with valuable properties such as antioxidant activity , anti-inflammatory effects , and high solubility . Ongoing research continues to uncover new possibilities for its use in cosmetics , pharmaceuticals , and other industries . As our understanding of this compound deepens , it is likely that we will see increased innovation and development centered around its unique properties . p > article > response >